(Z)-N-(3-Chloro-2-methylphenyl)-2-cyano-3-thiophen-2-ylprop-2-enamide

• IUPAC Name: (Z)-N-(3-chloro-2-methylphenyl)-2-cyano-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H11ClN2OS/c1-10-13(16)5-2-6-14(10)18-15(19)11(9-17)8-12-4-3-7-20-12/h2-8H,1H3,(H,18,19)/b11-8-
• InChI Key: CSIHKUKNLQCYLA-FLIBITNWSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=CC2=CC=CS2)C#N
• Isomeric SMILES: CC1=C(C=CC=C1Cl)NC(=O)/C(=C\C2=CC=CS2)/C#N
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of a thiophene-containing compound with a 3-chloro-2-methylphenyl-containing compound. The exact method would depend on the specific functional groups present on these starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The “(Z)” in its name suggests that it contains a carbon-carbon double bond, with the highest priority groups on the same side of the double bond.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group might undergo addition reactions with nucleophiles, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a cyano group might increase its polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. For example, if it’s highly reactive or toxic, it could pose risks during handling and use.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it might be studied further as a potential drug.